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Compound of Interest

Compound Name: Triisononanoin

Cat. No.: B1632803

CAS Number: 56554-53-1

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Triisononanoin, identified by CAS number 56554-53-1, is a triester of glycerin and
isononanoic acid.[1][2] This synthetic triglyceride is a clear, odorless liquid primarily utilized in
the cosmetics and personal care industries as a skin conditioning agent, emollient, solvent, and
viscosity controller.[1][3][4] Its excellent thermal stability and low volatility also lend it to
applications as a synthetic base oil in lubricants.[5] This technical guide provides a
comprehensive overview of Triisononanoin, including its chemical and physical properties,
synthesis, applications, and a detailed summary of its toxicological data. Experimental
protocols for key safety assessments are detailed, and logical workflows are visualized to
support research and development activities.

Chemical and Physical Properties

Triisononanoin is characterized by its well-defined chemical and physical properties, which
are summarized in the table below. These properties make it a versatile ingredient in various
formulations.
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Property Value Reference

Molecular Formula C30H5606 [6]

Molecular Weight 512.8 g/mol [6]
Propane-1,2,3-triyl 3,5,5-

IUPAC Name ] [71[8]
trimethylhexanoate
Glyceryl triisononanoate,

Synonyms Isodragol, Propane-1,2,3-triyl [6]
tris(3,5,5-trimethylhexanoate)

Appearance Clear, odorless liquid [1]

- _ 516.00 to 517.00 °C @ 760.00

Boiling Point ) [9]

mm Hg (estimated)
_ 409.00 °F (209.30 °C)

Flash Point . [9]
(estimated)
Soluble in alcohol; Insoluble in

Solubility water (1.344e-006 mg/L @ 25 [9]
°C estimated)

logP (o/w) 9.685 (estimated) [9]

Synthesis

Triisononanoin is synthesized through a chemical process known as esterification. This

reaction involves the combination of glycerin (a trihydroxy alcohol) with isononanoic acid (a

branched-chain fatty acid) under controlled conditions.[1] The resulting ester is a stable

compound that is readily incorporated into various formulations.[1]
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Figure 1: Synthesis of Triisononanoin via Esterification.

Applications

The primary applications of Triisononanoin are in the cosmetics and personal care industries,
with some use in industrial lubricants.

Cosmetic and Personal Care Applications

In cosmetic formulations, Triisononanoin serves several functions:

Skin Conditioning Agent: It helps to maintain the skin in good condition by acting as an
emollient, keeping the skin soft, smooth, and hydrated.[1][3] It forms a thin, non-greasy layer
on the skin's surface that helps to lock in moisture, which is particularly beneficial for dry or
sensitive skin.[1]

Viscosity Controlling Agent: It is used to adjust the thickness of cosmetic products, ensuring
creams and lotions have the desired consistency for application.[1][3]

Solvent: It can be used as a solvent for other ingredients in a formulation.[4]

Triisononanoin is found in a variety of products, including makeup, creams, lotions,
deodorants, and sunscreen products.[10]

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b1632803?utm_src=pdf-body-img
https://www.benchchem.com/product/b1632803?utm_src=pdf-body
https://www.benchchem.com/product/b1632803?utm_src=pdf-body
https://www.benchchem.com/product/b1632803?utm_src=pdf-body
https://www.deascal.com/ingredient-information/triisononanoin/
https://incibeauty.com/en/ingredients/18351-triisononanoin
https://www.deascal.com/ingredient-information/triisononanoin/
https://www.deascal.com/ingredient-information/triisononanoin/
https://incibeauty.com/en/ingredients/18351-triisononanoin
https://parchem.com/chemical-supplier-distributor/triisononanoin-041086
https://www.benchchem.com/product/b1632803?utm_src=pdf-body
https://www.cosmeticsinfo.org/ingredient/triisononanoin/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Industrial Applications

Due to its excellent thermal stability and low volatility, Triisononanoin is used as a synthetic
base oil in high-performance lubricants, such as engine oils, compressor oils, and hydraulic
fluids.[5]

Toxicological Profile and Safety Assessment

The safety of Triisononanoin has been evaluated by the Cosmetic Ingredient Review (CIR)
Expert Panel, which concluded that it is safe as used in cosmetic products.[10]

Summary of Toxicological Data

Endpoint Result Species Reference
Acute Oral Toxicity LD50 > 5 g/kg Rat [11]
Acute Dermal Toxicity LD50 > 2 g/kg Rat [11]
o Predicted to be non- ) o
Skin Irritation o In vitro (EpiSkin™) [11]
irritating

) o Negative at 25% and
Skin Sensitization . Mouse (LLNA) [11]
50%, Positive at 100%

o At most, mildly ]
Ocular Irritation o Rabbit [12]
irritating

Negative in a number
Genotoxicity of in vitro and in vivo N/A [10]

assay systems

Metabolism

Metabolism data indicate that glyceryl triesters like Triisononanoin follow the same metabolic
pathways as dietary fats.[10] They are hydrolyzed into monoglycerides, free fatty acids, and
glycerol, which are then absorbed and metabolized.[10]

Experimental Protocols
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Detailed methodologies for key toxicological assessments are crucial for the evaluation of
cosmetic ingredients. The following are generalized protocols based on standard regulatory
guidelines.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (e.g., EpiSkin™)

This protocol is based on the OECD Test Guideline 439.
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Figure 2: Workflow for In Vitro Skin Irritation Testing.
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Local Lymph Node Assay (LLNA) for Skin Sensitization

This protocol is based on the OECD Test Guideline 429.
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Figure 3: Experimental Workflow for the Local Lymph Node Assay.

Logical Workflow for Cosmetic Formulation

The incorporation of Triisononanoin into a cosmetic product follows a structured development
process.
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Figure 4: Generalized Workflow for Cosmetic Formulation.
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Conclusion

Triisononanoin (CAS 56554-53-1) is a well-characterized synthetic triglyceride with a primary
role in the cosmetics industry as a multifunctional ingredient that enhances product texture and
skin feel. Its toxicological profile is well-documented, indicating a high degree of safety for its
intended use. The information and workflows provided in this guide offer a technical foundation
for researchers and formulators working with this versatile emollient. While its current
applications are not in the pharmaceutical space, its properties as a stable, non-irritating
vehicle could be of interest for topical drug delivery systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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